Cas no 2228414-43-3 (2-2-(methoxymethyl)oxan-2-ylpropanal)

• Product Name: 2-2-(methoxymethyl)oxan-2-ylpropanal
• CAS No: 2228414-43-3
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 6487805
• PubChem ID: 165760666
• Update Time: 2025-06-07

2-2-(methoxymethyl)oxan-2-ylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-2-(methoxymethyl)oxan-2-ylpropanal
• 2228414-43-3
• 2-[2-(methoxymethyl)oxan-2-yl]propanal
• EN300-1737898

• Inchi： 1S/C10H18O3/c1-9(7-11)10(8-12-2)5-3-4-6-13-10/h7,9H,3-6,8H2,1-2H3
• InChI Key： FWVXVGLMLBYAIT-UHFFFAOYSA-N
• SMILES： O1CCCCC1(COC)C(C=O)C

Computed Properties

• Exact Mass: 186.125594432g/mol
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 35.5Ų

Additional information on 2-2-(methoxymethyl)oxan-2-ylpropanal

Chemical Profile of 2-2-(methoxymethyl)oxan-2-ylpropanal (CAS No. 2228414-43-3)

2-2-(methoxymethyl)oxan-2-ylpropanal, identified by its Chemical Abstracts Service (CAS) number 2228414-43-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring an aldehyde functional group attached to a tetrahydropyran ring, has garnered attention due to its structural uniqueness and potential applications in synthetic chemistry and drug development.

The molecular structure of 2-2-(methoxymethyl)oxan-2-ylpropanal consists of a propanal backbone modified with a methoxymethyl group at the second carbon of the tetrahydropyran ring. This configuration imparts unique reactivity, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both an aldehyde and an ether moiety allows for diverse chemical transformations, including condensation reactions, nucleophilic additions, and polymerization processes.

In recent years, the interest in tetrahydropyran derivatives has surged due to their utility in medicinal chemistry. The tetrahydropyran ring is known for its ability to enhance the solubility and bioavailability of pharmaceutical compounds, making it a preferred scaffold in drug design. The aldehyde group in 2-2-(methoxymethyl)oxan-2-ylpropanal further extends its potential by enabling the formation of Schiff bases, imines, and other heterocyclic structures that are crucial in developing new therapeutic agents.

One of the most compelling aspects of CAS No. 2228414-43-3 is its role as a building block in the synthesis of bioactive molecules. Researchers have leveraged this compound to develop novel inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in creating derivatives that interact with enzymes involved in inflammation and cancer metabolism. These findings underscore the importance of 2-2-(methoxymethyl)oxan-2-ylpropanal as a precursor in medicinal chemistry.

The chemical properties of 2-2-(methoxymethyl)oxan-2-ylpropanal make it particularly interesting for exploring new synthetic methodologies. The methoxymethyl group can undergo various reactions, including oxidation to form carboxylic acids or reduction to alcohols, while the aldehyde group can participate in condensation reactions with amines or ketones. This versatility allows chemists to tailor the molecule for specific applications, whether it be in material science or pharmaceuticals.

Recent advancements in computational chemistry have further highlighted the potential of CAS No. 2228414-43-3. Molecular modeling studies have shown that derivatives of this compound can exhibit favorable binding affinities with target proteins, suggesting their suitability as lead compounds for drug development. These simulations provide valuable insights into the structural optimization needed to enhance potency and selectivity.

The synthesis of 2-2-(methoxymethyl)oxan-2-ylpropanal itself presents an interesting challenge due to its complex architecture. Traditional synthetic routes often involve multi-step processes that require careful control over reaction conditions to achieve high yields and purity. However, recent innovations in catalytic methods have simplified some of these steps, making large-scale production more feasible.

In conclusion, CAS No. 2228414-43-3, or 2-2-(methoxymethyl)oxan-2-ylpropanal, represents a promising compound with diverse applications in chemical synthesis and pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop novel bioactive molecules. As our understanding of organic chemistry continues to evolve, the potential uses for this compound are likely to expand even further.